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Compound of Interest

Compound Name: Dodovisone B

Cat. No.: B593475 Get Quote

A comprehensive search of scientific literature and chemical databases reveals that while the

compound Dodovisone B has been isolated, there is currently no published research detailing

its specific biological activities. This absence of foundational data makes a cross-validation of

its bioactivity in different laboratories impossible at this time.

Dodovisone B is an isoprenylated flavonoid that has been identified and isolated from the

aerial parts of Dodonaea viscosa, a plant known for its traditional medicinal uses.[1][2] The

compound is listed by several chemical suppliers, and its chemical structure and CAS number

(1616683-51-2) are available.[3][4][5][6][7]

However, a thorough review of scientific databases yields no studies investigating the specific

bioactivity of Dodovisone B. Research on Dodonaea viscosa has led to the isolation and

characterization of numerous other compounds, including flavonoids and clerodane

diterpenoids, with some exhibiting anti-inflammatory, antibacterial, and antiproliferative effects.

[8][9][10][11][12] For instance, studies have explored the anti-inflammatory properties of

hautriwaic acid and the antibacterial and anticancer potential of other compounds extracted

from the plant.[10][12]

The process of cross-validation in pharmacology and drug discovery is crucial for verifying the

reproducibility and reliability of experimental findings. This involves multiple independent

laboratories conducting the same experiments to ensure that the observed biological effects of

a compound are consistent. Without initial published data on the bioactivity of Dodovisone B,

there is no basis upon which such validation studies can be performed.
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Therefore, any guide on the cross-validation of Dodovisone B's bioactivity cannot be created

at this time due to the lack of primary research on its biological effects. Further investigation

into the potential therapeutic properties of Dodovisone B is required before any cross-

laboratory validation can be meaningful.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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